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An In-depth Technical Guide on the Physical Properties of Solid Sulfuric Acid Hydrates
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of solid
sulfuric acid hydrates. It includes quantitative data presented in structured tables, detailed
experimental methodologies for key characterization techniques, and visualizations of relevant
processes and relationships to facilitate a deeper understanding of these important chemical
entities.

Introduction to Sulfuric Acid Hydrates

Sulfuric acid's strong affinity for water leads to the formation of several stable crystalline
hydrates (H2SO4-nH20). These solid forms are of significant interest in various fields, including
atmospheric chemistry, materials science, and as reagents in chemical synthesis.
Understanding their physical properties is crucial for predicting their behavior under different
environmental conditions and for their safe handling and application. Known hydrates include
the monohydrate (n=1), dihydrate (n=2), trinydrate (n=3), tetrahydrate (n=4), and
hemihexahydrate (n=6.5).[1]

Quantitative Physical Properties

The following tables summarize key physical properties of various solid sulfuric acid hydrates.
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Table 1: Melting Points of Sulfuric Acid and its Hydrates

Molar Mass ( g/mol

Compound | Melting Point (°C) Melting Point (K)
Anhydrous H2S0a 98.08 10.31[1] 283.46[1]

H2S0a4 - H20 116.09 8.48 281.63

H2S0a4 - 2H20 134.11 -39.47 233.68

H2S04 - 3H20 152.12 -36.36 236.79

H2S0a4 - 4H20 170.14 -28.27 244.88

H2S0a4 - 6.5H20 215.19 -54 219.15

Note: Melting points for hydrates are congruent melting points unless otherwise specified and
are derived from phase diagram data.

Table 2: Density of Sulfuric Acid Solutions

Concentration (wt%

H2S04) Temperature (°C) Density (g/cm?)
98% 20 1.84[2]

100% 18 1.834[3]

100% 25 ~1.83

Pure (oily liquid) Not Specified 1.8[4]

Note: The density of solid hydrates is less commonly reported than that of the aqueous
solutions from which they crystallize. Density is highly dependent on both temperature and
concentration.[5]

Table 3: Crystal Structure of Anhydrous Sulfuric Acid
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Property Value

Crystal System Monoclinic[1]

Space Group C2/c[1]

Lattice Parameters a=2818.1 pm, b =469.6 pm, ¢ = 856.3 pm[1]

B =111.39°[1]

Formula Units (Z) 4[1]

Table 4: Thermodynamic Properties of Solid Sulfuric Acid Hydrates at 298.15 K

Compound AfH® (kJ/mol) S° (JImol-K)
H2S04 () -813.99 156.9
H2S04 - H20 (s) -1124.37 218.8
H2S0a - 2H20 (s) -1430.55 280.3
H2S04 - 3H20 (s) -1730.29 332.6
H2S04 - 4H20 (s) -2034.42 393.3
H2S04 - 6.5H20 (s) -2785.45 533.9

Data compiled from thermodynamic analyses.[6]

Experimental Protocols

The characterization of solid sulfuric acid hydrates relies on a variety of analytical techniques.
Below are detailed methodologies for some of the key experiments cited in the literature.

Preparation and Spectroscopic Analysis of Hydrate Thin
Films

This protocol describes the formation and analysis of sulfuric acid hydrate thin films using
Attenuated Total Reflectance-Infrared (ATR-IR) spectroscopy.[7][8]
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Methodology:

e Substrate Preparation: A Germanium (Ge) internal reflection element (IRE) is cleaned and
placed in a high-vacuum chamber. A background spectrum of the clean IRE is collected.

¢ Film Formation:

o For Anhydrous H2S0a4: Gaseous H20 and SOs are co-deposited onto the Ge substrate,
cooled to 190 K. This initially forms a liquid sulfuric acid film that crystallizes into a stable
solid upon cooling.[8]

o For Hydrates (e.g., Monohydrate): An anhydrous H2SOa4 film is first prepared. The film is
then exposed to a controlled partial pressure of water vapor at a stable low temperature
(e.g., 190 K) to induce hydration. The degree of hydration is a function of the water vapor
pressure and temperature.[7][8]

e Spectroscopic Measurement:
o IR spectra are collected using an internal reflection geometry.[9]

o Spectra are typically recorded at a resolution of 4 cm~1 and are an average of multiple
scans (e.g., 64 interferograms) to improve the signal-to-noise ratio.[7]

o The resulting spectra are ratioed against the clean IRE background and presented in
absorbance units.

o Data Analysis: The composition of the film (presence of H2SOa, H3O*, HSO4~, SO427) is
determined by identifying characteristic absorption bands in the IR spectrum.[10]

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

DSC is employed to determine the phase behavior, including melting points and eutectic
temperatures, of the sulfuric acid-water system.[11]

Methodology:
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» Sample Preparation: Aqueous solutions of sulfuric acid with varying, precisely known
concentrations are prepared.

e DSC Measurement:
o Asmall, accurately weighed amount of the solution is hermetically sealed in a DSC pan.
o An empty, sealed pan is used as a reference.

o The sample is subjected to a controlled cooling and heating program in the DSC
instrument. A typical program might involve cooling to a low temperature (e.g., -100 °C) to
ensure complete solidification, followed by controlled heating at a specific rate (e.g., 5
°C/min).

e Data Analysis:

[¢]

The heat flow to or from the sample is measured as a function of temperature.

o Endothermic events (peaks) on the heating curve correspond to phase transitions such as
melting.

o The onset temperature of a melting peak is typically taken as the melting point.

o By analyzing samples across a range of concentrations, a phase diagram can be
constructed.

Visualizations

The following diagrams illustrate key concepts and workflows related to solid sulfuric acid
hydrates.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Legend Simplified H2SO4-H20 Phase Diagram
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Workflow: ATR-IR Analysis of a Hydrate Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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